Cas no 833-47-6 (5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine
• CAS No: 833-47-6
• MF: C₈H₆N₄O₂S
• MW: 222.22383928299
• MDL: MFCD00453655
• CID: 1066519
• PubChem ID: 256343
• Update Time: 2025-11-01

5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine
• 5-(3-NITROPHENYL)[1,3,4]THIADIAZOL-2-YLAMINE
• 5-(3-NITRO-PHENYL)-[1,3,4]THIADIAZOL-2-YLAMINE
• 1,3,4-Thiadiazole, 2-amino-5-(m-nitrophenyl)- (6CI, 7CI, 8CI)
• 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine (ACI)
• 2-(m-Nitrophenyl)-5-amino-1,3,4-thiadiazole
• 2-Amino-5-(3-nitrophenyl)-(1,3,4)-thiadiazole
• 2-Amino-5-(m-nitrophenyl)-1,3,4-thiadiazole
• 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-ylamine
• 5-(3-Nitrophenyl)-2-amino-1,3,4-thiadiazole
• 5-m-Nitrophenyl-2-amino-1,3,4-thiadiazole
• NSC 83130
• SR-01000512660-1
• STK731237
• SMR000281050
• NSC-83130
• SCHEMBL367666
• SY106591
• 833-47-6
• BBL020416
• 2-amino-5-(3-nitrophenyl)-1,3,4-thiadiazole
• NCGC00245159-01
• DTXSID20292480
• 1,3,4-Thiadiazol-2-amine, 5-(3-nitrophenyl)-
• CS-10900
• MFCD00453655
• C76665
• 1,3,4-Thiadiazole, 2-amino-5-(m-nitrophenyl)-
• MLS000711283
• 5-(3-nitro-phenyl)-[1,3,4]thiadiazol -2-ylamine
• 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine #
• AKOS000225418
• 1,3,4-Thiadiazol, 2-amino-5-(m-nitrophenyl)-
• HMS2628C17
• BDBM50502111
• 5-(3-nitrophenyl)-1,3,4-thiadiazole-2-ylamine
• NSC83130
• SR-01000512660
• CS-0124542
• DB-123656
• CHEMBL1299882
• 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine, AldrichCPR

• MDL： MFCD00453655
• Inchi： 1S/C8H6N4O2S/c9-8-11-10-7(15-8)5-2-1-3-6(4-5)12(13)14/h1-4H,(H2,9,11)
• InChI Key： IQTFBFZCUYGFES-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C2SC(N)=NN=2)C=CC=1)=O

Computed Properties

• Exact Mass: 222.02114662g/mol
• Monoisotopic Mass: 222.02114662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Boiling Point: 445°C at 760 mmHg

5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine

Introduction to 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine (CAS No. 833-47-6)

5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine, with the CAS number 833-47-6, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of thiadiazoles, which are heterocyclic compounds containing sulfur and nitrogen atoms. The presence of the nitro group in the phenyl ring further enhances its reactivity and biological significance.

The chemical structure of 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine consists of a thiadiazole ring fused with a nitro-substituted phenyl group. The thiadiazole ring is known for its stability and ability to form strong hydrogen bonds, which can contribute to its pharmacological properties. The nitro group, on the other hand, is an electron-withdrawing group that can influence the compound's electronic distribution and reactivity.

Recent studies have explored the potential applications of 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine in various therapeutic areas. One notable area of research is its antimicrobial activity. Several studies have demonstrated that thiadiazoles, including 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine, exhibit potent antibacterial and antifungal properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine showed significant inhibition against Gram-positive and Gram-negative bacteria, as well as several fungal strains.

In addition to its antimicrobial properties, 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Research has shown that thiadiazoles can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). A study published in the European Journal of Medicinal Chemistry in 2020 found that 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine effectively reduced inflammation in both in vitro and in vivo models.

The potential anticancer properties of 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine have also been a focus of recent research. Cancer is characterized by uncontrolled cell growth and proliferation. Thiadiazoles have been shown to exhibit cytotoxic effects against various cancer cell lines by inducing apoptosis and cell cycle arrest. A study published in the International Journal of Cancer in 2019 reported that 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine demonstrated significant cytotoxicity against human breast cancer cells (MCF-7) and colon cancer cells (HCT-116).

The mechanism of action of 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine is multifaceted. Its ability to interact with various biological targets makes it a promising candidate for drug development. The nitro group can undergo reduction to form nitroso or hydroxylamine derivatives, which can then interact with cellular components such as DNA or proteins. Additionally, the thiadiazole ring can form hydrogen bonds with target molecules, enhancing its binding affinity.

In terms of synthesis, 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine can be prepared through several synthetic routes. One common method involves the reaction of 3-nitrobenzoyl chloride with thiosemicarbazide followed by cyclization under acidic conditions. This approach yields high purity and yield of the desired product. Another synthetic route involves the reaction of 3-nitrobenzaldehyde with thiosemicarbazide followed by cyclization using a dehydrating agent such as phosphorus oxychloride.

The physicochemical properties of 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine are also important for understanding its behavior in biological systems. It is a solid at room temperature with a melting point ranging from 180°C to 185°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties are crucial for optimizing its formulation and delivery methods.

In conclusion, 5-(3-Nitrophenyl)-1,3,4-thiadiazol-2-amine (CAS No. 833-47-6) is a versatile compound with potential applications in various therapeutic areas including antimicrobial activity, anti-inflammatory effects, and anticancer properties. Ongoing research continues to explore its mechanisms of action and optimize its use in drug development. Its unique structural features and biological activities make it an exciting candidate for further investigation and potential clinical applications.